Cas no 179420-67-8 (4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl)

• Product Name: 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl
• CAS No: 179420-67-8
• MF: C₁₄H₁₇FO₄
• MW: 268.280788183212
• CID: 1060227
• PubChem ID: 18786374
• Update Time: 2025-06-28

4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl
• ethyl 4-(3-fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate
• WSNKLYIWJLWVDJ-UHFFFAOYSA-N
• Ethyl 4(5-fluoro3-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate
• 179420-67-8
• 4-(3-Fluoro-5-hydroxyphenyl)tetrahydro-2H-pyran-4-carboxylic Acid Ethyl Ester
• SCHEMBL1600273
• ethyl 4-(3-fluoro-5-hydroxyphenyl)oxane-4-carboxylate
• ethyl 4-(5-fluoro-3-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate
• Ethyl 4-(3-fluoro-5-hydroxyphenyl)tetrahydro-2H-pyran-4-carboxylate

• Inchi： 1S/C14H17FO4/c1-2-19-13(17)14(3-5-18-6-4-14)10-7-11(15)9-12(16)8-10/h7-9,16H,2-6H2,1H3
• InChI Key： WSNKLYIWJLWVDJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(=O)OCC)CCOCC1)O

Computed Properties

• Exact Mass: 268.11111
• Monoisotopic Mass: 268.11108718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl

Introduction to 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl (CAS No. 179420-67-8) and Its Applications in Modern Chemical Biology

The compound 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl (CAS No. 179420-67-8) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacophores. This molecule, characterized by its tetrahydro-2H-pyran core and functionalized aromatic ring system, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluoro and hydroxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules that exhibit high selectivity and efficacy. The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The hydroxy group further enhances the compound's potential by providing a site for hydrogen bonding interactions, which are critical for receptor binding. Together, these functional groups contribute to the molecule's versatility in targeting various biological pathways.

One of the most compelling aspects of 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl is its utility as a building block in medicinal chemistry. The tetrahydro-2H-pyran moiety is known to impart flexibility to the molecular structure while maintaining sufficient rigidity to engage with biological targets effectively. This balance is particularly important in designing molecules that must navigate complex binding pockets within proteins or enzymes. Recent studies have demonstrated that derivatives of this scaffold can exhibit inhibitory activity against a range of therapeutic targets, including kinases and transcription factors.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the tetrahydro-2H-pyran ring through cyclization reactions and the introduction of the fluoro and hydroxy substituents via selective functionalization techniques. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system with high precision.

From a biological perspective, the potential applications of 4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl are vast. Preclinical studies have shown that analogs of this compound exhibit promising activity in models of inflammation and cancer. The ability to fine-tune its structure allows researchers to modulate its pharmacological properties systematically. For example, variations in the substitution pattern on the aromatic ring can alter its solubility, bioavailability, and target specificity.

The integration of computational chemistry has further accelerated the discovery process for this class of compounds. Molecular modeling techniques enable researchers to predict how different structural modifications will affect binding affinity and metabolic stability before conducting expensive wet-lab experiments. This approach has been particularly effective in identifying lead compounds that exhibit high potency against disease-relevant targets.

In conclusion,4-(3-Fluoro-5-hydroxyphenyl)-3,4,5,6-tetrahydro-2H-pyran-4-carboxylate Ethyl (CAS No. 179420-67-8) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features and potential biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,its significance in drug discovery is expected to grow even further.